Cas no 39998-64-6 (4-Hydroxymelatonin)

• Product Name: 4-Hydroxymelatonin
• CAS No: 39998-64-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 1064714
• PubChem ID: 24827055
• Update Time: 2025-04-20

4-Hydroxymelatonin Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymelatonin
• SCHEMBL5440848
• N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide
• SCHEMBL5440846
• N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide
• 39998-64-6

• Inchi： 1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)
• InChI Key： DVJGMCLSLFPIQR-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C(NC=C2CCNC(=O)C)=CC=1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides